Cas no 101853-07-0 (Bis[4-(dibutylamino)phenyl]methanone)

Bis[4-(dibutylamino)phenyl]methanone structure
101853-07-0 structure
Product Name:Bis[4-(dibutylamino)phenyl]methanone
CAS No:101853-07-0
MF:C29H44N2O
MW:436.672468185425
CID:1130753
PubChem ID:3255589
Update Time:2025-04-20

Bis[4-(dibutylamino)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • Bis[4-(dibutylamino)phenyl]methanone
    • AC1MM5B9
    • 4,4'-bis-dibutylamino-benzophenone
    • 4,4'-bis(dibutylamino)benzophenone
    • Methanone, bis[4-(dibutylamino)phenyl]-
    • CTK0G7956
    • ACMC-20m4uh
    • SureCN1827424
    • ZINC05584917
    • AC1MM5B9; 4,4'-bis-dibutylamino-benzophenone; 4,4'-bis(dibutylamino)benzophenone; Methanone, bis[4-(dibutylamino)phenyl]-; CTK0G7956; ACMC-20m4uh; SureCN1827424; ZINC05584917;
    • 101853-07-0
    • DTXSID10390707
    • SCHEMBL1827424
    • Inchi: 1S/C29H44N2O/c1-5-9-21-30(22-10-6-2)27-17-13-25(14-18-27)29(32)26-15-19-28(20-16-26)31(23-11-7-3)24-12-8-4/h13-20H,5-12,21-24H2,1-4H3
    • InChI Key: RUGJGIJOPOCYCH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N(CCCC)CCCC)C1C=CC(=CC=1)N(CCCC)CCCC

Computed Properties

  • Exact Mass: 436.34562
  • Monoisotopic Mass: 436.345364031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 16
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55
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